Cas no 1805994-85-7 (6-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 6-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1805994-85-7
• MF: C₉H₆ClF₆NO₂
• MW: 309.592862606049
• CID: 4841495
• Update Time: 2025-08-05

6-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C9H6ClF6NO2/c1-18-5-2-4(3-10)17-7(19-9(14,15)16)6(5)8(11,12)13/h2H,3H2,1H3
• InChI Key： PMNZWNGFDGVWNS-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(C(F)(F)F)C(=N1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• XLogP3: 3.6
• Topological Polar Surface Area: 31.4

Additional information on 6-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Comprehensive Overview of 6-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1805994-85-7)

6-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1805994-85-7) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and trifluoromethoxy functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a trifluoromethyl group, enhances its lipophilicity and metabolic stability, making it a valuable intermediate in the synthesis of bioactive molecules.

The growing interest in fluorinated compounds like 6-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is driven by their ability to improve the pharmacokinetic properties of drugs. Researchers are increasingly exploring its utility in designing next-generation therapeutics, particularly in oncology and CNS disorders. The compound's CAS No. 1805994-85-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemical research.

In the context of green chemistry, the synthesis and application of 6-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine align with the demand for sustainable and efficient chemical processes. Its chloromethyl moiety offers versatility in further functionalization, enabling the creation of diverse molecular architectures. This adaptability is crucial for developing high-performance materials and specialty chemicals.

From an industrial perspective, CAS No. 1805994-85-7 is often discussed in forums focusing on advanced intermediates and custom synthesis. Companies specializing in contract research and fine chemicals frequently highlight its role in accelerating R&D timelines. The compound's trifluoromethoxy group is particularly noteworthy, as it contributes to enhanced binding affinity in target molecules, a hot topic in medicinal chemistry.

The stability and reactivity of 6-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine make it a subject of interest in computational chemistry studies. Researchers use molecular modeling to predict its interactions with biological targets, a trend fueled by the rise of AI-driven drug discovery. This intersection of experimental and in silico approaches underscores the compound's potential in modern scientific workflows.

In summary, 6-(Chloromethyl)-4-methoxy-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1805994-85-7) represents a pivotal building block in contemporary chemical research. Its multifaceted applications, from pharmaceutical intermediates to material science, highlight its importance in addressing global challenges in health and technology. As the demand for fluorinated compounds and specialty chemicals grows, this compound is poised to remain a key player in innovative scientific endeavors.